Cas no 1227516-33-7 (5-Bromo-2-hydroxypyridine-4-acetonitrile)

• Product Name: 5-Bromo-2-hydroxypyridine-4-acetonitrile
• CAS No: 1227516-33-7
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 4913953
• Update Time: 2025-10-18

5-Bromo-2-hydroxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-hydroxypyridine-4-acetonitrile

• Inchi： 1S/C7H5BrN2O/c8-6-4-10-7(11)3-5(6)1-2-9/h3-4H,1H2,(H,10,11)
• InChI Key： NCVFQNWXCLDMCT-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C=C1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: -0.2
• Topological Polar Surface Area: 52.9

Additional information on 5-Bromo-2-hydroxypyridine-4-acetonitrile

Introduction to 5-Bromo-2-hydroxypyridine-4-acetonitrile (CAS No: 1227516-33-7)

5-Bromo-2-hydroxypyridine-4-acetonitrile, with the chemical formula C₆H₃BrN₂O, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, characterized by its bromine substituent at the 5-position and a hydroxyl group at the 2-position, coupled with an acetonitrile moiety at the 4-position. Its unique structural features make it a valuable building block for synthesizing various biologically active molecules.

The CAS No: 1227516-33-7 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and communication among researchers. The presence of both bromine and hydroxyl groups provides multiple sites for further functionalization, making it a versatile precursor in medicinal chemistry. The acetonitrile group enhances solubility in polar organic solvents, facilitating its use in synthetic protocols.

In recent years, 5-Bromo-2-hydroxypyridine-4-acetonitrile has garnered attention due to its role in developing novel therapeutic agents. One of the most promising applications is in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atom allows for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. These modifications can fine-tune the pharmacokinetic properties of lead compounds.

Furthermore, studies have highlighted its utility in constructing pyridine-based scaffolds that mimic natural product structures. For instance, researchers have utilized 5-Bromo-2-hydroxypyridine-4-acetonitrile to develop potent inhibitors of bacterial enzymes involved in DNA replication. The hydroxyl group at the 2-position can be further oxidized or esterified to enhance binding affinity to target proteins. Such modifications are essential for improving drug efficacy and selectivity.

The compound's relevance extends to agrochemical applications as well. Pyridine derivatives are widely used in pesticides and herbicides due to their ability to interact with biological targets in pests. By incorporating 5-Bromo-2-hydroxypyridine-4-acetonitrile into molecular libraries, scientists can identify new compounds that disrupt essential metabolic pathways in weeds or insects without harming crops.

Recent advances in computational chemistry have also leveraged 5-Bromo-2-hydroxypyridine-4-acetonitrile for virtual screening campaigns. Machine learning models predict potential drug candidates by analyzing molecular descriptors derived from this intermediate. Such high-throughput virtual screening accelerates the drug discovery process, reducing the time and cost associated with experimental synthesis.

In synthetic organic chemistry, 5-Bromo-2-hydroxypyridine-4-acetonitrile serves as a key starting material for constructing complex heterocyclic frameworks. Its reactivity allows for diverse transformations, including nucleophilic substitution reactions at the bromine atom and condensation reactions involving the acetonitrile group. These reactions enable the rapid assembly of intricate molecular architectures relevant to both academic research and industrial applications.

The pharmaceutical industry has particularly benefited from derivatives of 5-Bromo-2-hydroxypyridine-4-acetonitrile. For example, modifications at the 3-position (adjacent to the hydroxyl group) have led to compounds with enhanced binding affinity to G-protein coupled receptors (GPCRs). GPCRs are involved in numerous physiological processes, making them prime targets for therapeutic intervention. By systematically varying substituents on this scaffold, researchers can optimize drug-like properties such as solubility, permeability, and metabolic stability.

Another emerging area involves using 5-Bromo-2-hydroxypyridine-4-acetonitrile in designing small-molecule probes for biochemical assays. These probes help elucidate enzyme mechanisms and identify novel drug targets by reporting on specific biochemical events within cells. The compound's structural features allow it to be functionalized into fluorescent or luminescent probes suitable for high-throughput screening platforms.

The agrochemical sector has also explored novel applications of 5-Bromo-2-hydroxypyridine-4-acetonitrile by incorporating it into next-generation crop protection agents. Pyridine-based herbicides often exhibit broad-spectrum activity against weeds while maintaining low toxicity to crops. By leveraging this intermediate's reactivity, chemists can develop environmentally friendly alternatives that reduce reliance on traditional herbicides。

In conclusion,5-Bromo-2-hydroxypyridine-4-acetonitrile (CAS No: 1227516-33-7) is a multifaceted compound with broad utility across pharmaceuticals and agrochemicals。 Its unique structural features enable diverse synthetic transformations，making it indispensable for developing biologically active molecules。 As research continues，this intermediate will undoubtedly play a pivotal role in discovering next-generation therapeutics and sustainable agricultural solutions。